Cas no 1367933-19-4 (5-bromo-2-(propan-2-yl)pyrrolo[2,1-f][1,2,4]triazine)

5-Bromo-2-(propan-2-yl)pyrrolo[2,1-f][1,2,4]triazine is a heterocyclic compound featuring a fused pyrrolo[2,1-f][1,2,4]triazine core with a bromo substituent at the 5-position and an isopropyl group at the 2-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and material science. The bromine atom enhances reactivity for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling diverse derivatization. The isopropyl group contributes to improved lipophilicity and steric hindrance, which can influence binding affinity in biological targets. Its rigid fused-ring system offers stability and potential applications in the development of pharmaceuticals, agrochemicals, or optoelectronic materials. The compound's well-defined structure and synthetic versatility make it a useful building block for research and industrial applications.

5-bromo-2-(propan-2-yl)pyrrolo[2,1-f][1,2,4]triazine structure

1367933-19-4 structure

Product Name:5-bromo-2-(propan-2-yl)pyrrolo[2,1-f][1,2,4]triazine

CAS No:1367933-19-4

MF:C₉H₁₀BrN₃

MW:240.0998005867

CID:5304157

Update Time:2026-03-10

5-bromo-2-(propan-2-yl)pyrrolo[2,1-f][1,2,4]triazine Chemical and Physical Properties

Names and Identifiers

- 5-bromo-2-(propan-2-yl)pyrrolo[2,1-f][1,2,4]triazine
- 5-Bromo-2-propan-2-ylpyrrolo[2,1-f][1,2,4]triazine
- Inchi： 1S/C9H10BrN3/c1-6(2)9-11-5-8-7(10)3-4-13(8)12-9/h3-6H,1-2H3
- InChI Key： LEMDLCQPEUGNCJ-UHFFFAOYSA-N
- SMILES： BrC1C=CN2C=1C=NC(C(C)C)=N2

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 186
XLogP3: 2.3
Topological Polar Surface Area: 30.2

5-bromo-2-(propan-2-yl)pyrrolo[2,1-f][1,2,4]triazine Pricemore >>

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NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN18476-100MG	5-bromo-2-(propan-2-yl)pyrrolo[2,1-f][1,2,4]triazine	1367933-19-4	95%	100MG	￥ 1,940.00	2023-04-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN18476-250MG	5-bromo-2-(propan-2-yl)pyrrolo[2,1-f][1,2,4]triazine	1367933-19-4	95%	250MG	￥ 3,102.00	2023-04-03
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN18476-100mg	5-bromo-2-(propan-2-yl)pyrrolo[2,1-f][1,2,4]triazine	1367933-19-4	95%	100mg	￥1939.0	2024-04-24
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN18476-1g	5-bromo-2-(propan-2-yl)pyrrolo[2,1-f][1,2,4]triazine	1367933-19-4	95%	1g	￥7749.0	2024-04-24
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